Cas no 1794979-83-1 (Ibuprofen-d3 Alcohol)

• Product Name: Ibuprofen-d3 Alcohol
• CAS No: 1794979-83-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 4554985
• Update Time: 2025-07-22

Ibuprofen-d3 Alcohol Chemical and Physical Properties

Names and Identifiers

• Ibuprofen-d3 Alcohol
• 2-(4-Isobutylphenyl)propanol-d3
• 2-(4-Isobutylphenyl)propyl-d3 Alcohol
• β-(Methyl-d3)-4-(2-Methylpropyl)benzeneethanol

• Inchi： 1S/C13H20O/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,10-11,14H,8-9H2,1-3H3
• InChI Key： IZXWIWYERZDWOA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C([H])([H])[H])CO)=CC=1)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Ibuprofen-d3 Alcohol

Professional Introduction to Ibuprofen-d3 Alcohol (CAS No. 1794979-83-1)

Ibuprofen-d3 Alcohol, with the chemical identifier CAS No. 1794979-83-1, is a deuterated derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID), ibuprofen. This compound has garnered significant attention in the field of pharmaceutical research due to its unique properties and potential applications in drug development and metabolic studies. The introduction of deuterium atoms into the molecular structure of ibuprofen not only modifies its physical and chemical characteristics but also offers advantages in analytical chemistry and pharmacokinetic studies.

The molecular structure of Ibuprofen-d3 Alcohol consists of a propionic acid moiety substituted with a methyl group at the α-carbon position, a carboxylic acid group, and a deuterated isobutyl group. This modification enhances the compound's stability under various analytical conditions, making it an invaluable tool for researchers studying drug metabolism and interactions. The use of deuterated compounds is increasingly prevalent in modern pharmacology, as it allows for more precise tracking of drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, advancements in mass spectrometry techniques have further highlighted the utility of deuterated analogs like Ibuprofen-d3 Alcohol. These techniques enable high-resolution separation and detection of trace amounts of pharmaceutical compounds, facilitating more accurate quantification in biological matrices. For instance, researchers have utilized Ibuprofen-d3 Alcohol as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) to improve the sensitivity and specificity of ibuprofen assays in plasma and urine samples. This has been particularly useful in clinical trials where precise measurement of drug concentrations is critical for assessing efficacy and safety.

The application of Ibuprofen-d3 Alcohol extends beyond analytical methods; it also plays a crucial role in drug development processes. By incorporating deuterium atoms into the ibuprofen molecule, pharmaceutical companies can potentially alter the metabolic pathways of the drug, leading to improved bioavailability and reduced side effects. Preliminary studies have suggested that deuterated NSAIDs may exhibit enhanced stability against enzymatic degradation, thereby prolonging their therapeutic effects. This concept aligns with the growing interest in developing next-generation NSAIDs that offer greater efficacy with fewer adverse reactions.

Moreover, the use of Ibuprofen-d3 Alcohol as a reference standard has been instrumental in regulatory compliance and quality control processes. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) increasingly require detailed pharmacokinetic data as part of new drug submissions. The accurate characterization of drug metabolism pathways using deuterated analogs helps ensure that pharmaceutical products meet stringent safety and efficacy standards before reaching the market.

Recent research has also explored the potential applications of Ibuprofen-d3 Alcohol in personalized medicine. By understanding individual variations in drug metabolism, clinicians can tailor therapeutic regimens to optimize patient outcomes. Deuterated compounds provide a means to study these variations without compromising patient safety, as they are typically non-toxic at the concentrations used in research settings. This approach has opened new avenues for developing personalized NSAID therapies that account for genetic and environmental factors influencing drug response.

The synthesis of Ibuprofen-d3 Alcohol presents unique challenges due to the need for precise incorporation of deuterium atoms into specific positions within the molecule. Advanced synthetic methodologies, such as deuterium exchange reactions and isotopic labeling techniques, are employed to achieve high isotopic purity. These methods require specialized equipment and expertise but are essential for producing compounds that meet the rigorous demands of pharmaceutical research.

In conclusion, Ibuprofen-d3 Alcohol (CAS No. 1794979-83-1) represents a significant advancement in pharmaceutical chemistry and pharmacology. Its applications in analytical chemistry, drug development, and personalized medicine underscore its importance as a tool for improving therapeutic outcomes. As research continues to uncover new uses for deuterated compounds, Ibuprofen-d3 Alcohol is poised to remain at the forefront of innovation in this dynamic field.